![molecular formula C24H20BrN3O B3504577 6-bromo-N-(2-ethyl-6-methylphenyl)-2-(4-pyridinyl)-4-quinolinecarboxamide](/img/structure/B3504577.png)
6-bromo-N-(2-ethyl-6-methylphenyl)-2-(4-pyridinyl)-4-quinolinecarboxamide
Overview
Description
6-bromo-N-(2-ethyl-6-methylphenyl)-2-(4-pyridinyl)-4-quinolinecarboxamide is a chemical compound that has gained significant attention in the field of scientific research. This compound belongs to the class of quinolinecarboxamide and has been synthesized using various methods. The purpose of
Mechanism of Action
The mechanism of action of 6-bromo-N-(2-ethyl-6-methylphenyl)-2-(4-pyridinyl)-4-quinolinecarboxamide involves the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of topoisomerase II, which is essential for DNA replication and repair. It also inhibits the activity of protein kinases, which are involved in cell signaling and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific application. It has been found to induce cell cycle arrest and apoptosis in cancer cells. It also exhibits anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, it has been shown to possess antimicrobial activity against various bacterial and fungal strains.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-bromo-N-(2-ethyl-6-methylphenyl)-2-(4-pyridinyl)-4-quinolinecarboxamide in lab experiments is its broad-spectrum activity. It exhibits activity against various cancer cell lines and microbial strains. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experimental setups.
Future Directions
There are several future directions for the research and development of 6-bromo-N-(2-ethyl-6-methylphenyl)-2-(4-pyridinyl)-4-quinolinecarboxamide. One of the areas of interest is the development of novel formulations that can improve the solubility and bioavailability of the compound. Additionally, further studies are needed to determine the specific mechanisms of action and potential therapeutic applications of this compound. Finally, the development of analogs and derivatives of this compound may lead to the discovery of more potent and selective compounds for specific applications.
Conclusion:
In conclusion, this compound is a promising compound with diverse scientific research applications. Its broad-spectrum activity and potential therapeutic applications make it an attractive target for further research and development. While there are limitations to its use in lab experiments, the future directions for this compound are numerous and offer exciting possibilities for scientific discovery.
Scientific Research Applications
6-bromo-N-(2-ethyl-6-methylphenyl)-2-(4-pyridinyl)-4-quinolinecarboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticancer activity by inhibiting the growth and proliferation of cancer cells. Additionally, it has been shown to possess anti-inflammatory and antimicrobial properties.
Properties
IUPAC Name |
6-bromo-N-(2-ethyl-6-methylphenyl)-2-pyridin-4-ylquinoline-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20BrN3O/c1-3-16-6-4-5-15(2)23(16)28-24(29)20-14-22(17-9-11-26-12-10-17)27-21-8-7-18(25)13-19(20)21/h4-14H,3H2,1-2H3,(H,28,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQNIBABOTTVOEX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)C2=CC(=NC3=C2C=C(C=C3)Br)C4=CC=NC=C4)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20BrN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.